Calcium 3,5-dioxo-4-propionylcyclohexanecarboxylate
Calcium 3,5-dioxo-4-propionylcyclohexanecarboxylate
Brand Name:
Vulcanchem
CAS No.:
124537-28-6
VCID:
VC20883626
InChI:
InChI=1S/2C10H12O5.Ca/c2*1-2-6(11)9-7(12)3-5(10(14)15)4-8(9)13;/h2*5,9H,2-4H2,1H3,(H,14,15);/q;;+2/p-2
SMILES:
CCC(=O)C1C(=O)CC(CC1=O)C(=O)[O-].CCC(=O)C1C(=O)CC(CC1=O)C(=O)[O-].[Ca+2]
Molecular Formula:
C20H22CaO10
Molecular Weight:
462.5 g/mol
Calcium 3,5-dioxo-4-propionylcyclohexanecarboxylate
CAS No.: 124537-28-6
Cat. No.: VC20883626
Molecular Formula: C20H22CaO10
Molecular Weight: 462.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124537-28-6 |
|---|---|
| Molecular Formula | C20H22CaO10 |
| Molecular Weight | 462.5 g/mol |
| IUPAC Name | calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/2C10H12O5.Ca/c2*1-2-6(11)9-7(12)3-5(10(14)15)4-8(9)13;/h2*5,9H,2-4H2,1H3,(H,14,15);/q;;+2/p-2 |
| Standard InChI Key | SAZAPFZGSHYFGB-UHFFFAOYSA-L |
| SMILES | CCC(=O)C1C(=O)CC(CC1=O)C(=O)[O-].CCC(=O)C1C(=O)CC(CC1=O)C(=O)[O-].[Ca+2] |
| Canonical SMILES | CCC(=O)C1C(=O)CC(CC1=O)C(=O)[O-].CCC(=O)C1C(=O)CC(CC1=O)C(=O)[O-].[Ca+2] |
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